Cas no 2171657-95-5 (2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid
• CAS No: 2171657-95-5
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5836682
• PubChem ID: 165835868
• Update Time: 2025-06-26

2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid
• 2171657-95-5
• EN300-1280979

• Inchi： 1S/C9H12N2O4/c10-7(12)6-1-2-11(6)8(13)4-3-5(4)9(14)15/h4-6H,1-3H2,(H2,10,12)(H,14,15)
• InChI Key： WGWMCLOGUGBNPE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C(=O)O)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 101Ų

Additional information on 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid (CAS No. 2171657-95-5)

2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171657-95-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring fused with an azetidine scaffold, which is further functionalized with a carbamoyl group. The unique structural features of this molecule make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The cyclopropane moiety in 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid is a key structural element that contributes to its distinctive chemical and biological properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity and binding affinity of molecules. In this context, the presence of the cyclopropane ring in 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid suggests potential applications in drug design, where such structural motifs can improve interactions with biological targets.

The azetidine ring further enhances the complexity and versatility of this compound. Azetidine is a five-membered heterocycle containing two nitrogen atoms, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for the design of molecules that can effectively bind to biological targets, such as enzymes and receptors. The combination of the cyclopropane and azetidine rings in 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid creates a scaffold that is both rigid and flexible, allowing for fine-tuning of its biological activity.

The carbamoyl group attached to the azetidine ring in 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid adds another layer of functionality to the molecule. Carbamoyl groups are commonly found in biologically active compounds and can serve as pharmacophores that interact with specific targets. The presence of this group suggests that 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid may have potential applications in drug development, particularly in the inhibition of enzymes or modulation of receptor activity.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their diverse biological activities and are widely used in the development of pharmaceuticals. The structural features of 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid, including its cyclopropane and azetidine rings, make it an interesting candidate for further exploration in this area.

In particular, studies have shown that cyclopropanated heterocycles can exhibit enhanced binding affinity and selectivity towards biological targets. This is due to the unique electronic and steric properties of the cyclopropane ring, which can be leveraged to optimize drug-like characteristics. The carbamoyl group further contributes to these properties by providing additional interaction points with biological targets.

The synthesis of 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the azetidine ring, followed by functionalization with the cyclopropane moiety and the carbamoyl group. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained.

One of the key challenges in synthesizing this compound is achieving regioselectivity during functionalization. The presence of multiple reactive sites in the molecule means that careful selection of reaction conditions is essential to ensure that the desired substitution pattern is achieved. Advances in synthetic methodology have made it possible to achieve high levels of regioselectivity, enabling researchers to construct complex molecules like 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid with greater ease.

Once synthesized, 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid can be subjected to various biological assays to evaluate its potential therapeutic applications. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies can provide valuable insights into the biological activity of this compound and guide further development efforts.

Recent studies have demonstrated that derivatives of cyclopropanated heterocycles exhibit promising biological activities in various disease models. For example, some derivatives have shown potent inhibitory effects against certain enzymes involved in cancer progression or inflammation. These findings suggest that 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid may also have therapeutic potential in these areas.

The development of novel drug candidates often involves iterative optimization based on structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can identify structural features that enhance biological activity while minimizing toxicity. The unique structural features of 2-(2-carbamoylazetidine-1-carbonyl)cyclopropane-1-carboxylic acid, including its cyclopropane and azetidine rings, make it an attractive starting point for such SAR studies.

In conclusion, 2-(2-carbamoyлазетидин-1 карбоновый)циклопропан - 1 карбоксиловая кислота (CAS No. 2171657 - 95 - 5) represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features, including a cyclopropane ring fused with an azetidine scaffold functionalized with a carbamoyl group, make it an interesting molecule for drug discovery efforts aimed at developing novel therapeutic agents.